Cas no 851469-29-9 (2-{4-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-N-(1-cyanocyclopentyl)acetamide)

• Product Name: 2-{4-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-N-(1-cyanocyclopentyl)acetamide
• CAS No: 851469-29-9
• MF: C₁₉H₂₂ClF₃N₄O₃S
• MW: 478.916192531586
• CID: 6407736
• PubChem ID: 2471662
• Update Time: 2025-10-28

2-{4-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-N-(1-cyanocyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 851469-29-9
• Z46273771
• AKOS034387087
• EN300-26688114
• 2-{4-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-N-(1-cyanocyclopentyl)acetamide

• Inchi： 1S/C19H22ClF3N4O3S/c20-16-4-3-14(11-15(16)19(21,22)23)31(29,30)27-9-7-26(8-10-27)12-17(28)25-18(13-24)5-1-2-6-18/h3-4,11H,1-2,5-10,12H2,(H,25,28)
• InChI Key： HNGANXZGNGBZDR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)S(N1CCN(CC(NC2(C#N)CCCC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 478.1053239g/mol
• Monoisotopic Mass: 478.1053239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{4-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-N-(1-cyanocyclopentyl)acetamide

2-{4-[4-Chloro-3-(Trifluoromethyl)Benzenesulfonyl]Piperazin-1-yl}-N-(1-Cyanocyclopentyl)Acetamide: A Comprehensive Overview

2-{4-[4-Chloro-3-(Trifluoromethyl)Benzenesulfonyl]Piperazin-1-yl}-N-(1-Cyanocyclopentyl)Acetamide is a complex organic compound with the CAS number 851469-29-9. This compound belongs to the class of sulfonamides, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a piperazine ring substituted with a benzenesulfonyl group and an acetamide moiety, making it a versatile structure for various chemical modifications and functionalizations.

The benzenesulfonyl group in the molecule is a key structural element, contributing to the compound's stability and reactivity. The presence of a chlorine atom at the para position and a trifluoromethyl group at the meta position on the benzene ring enhances the electronic properties of the sulfonyl group, potentially influencing its interactions with biological targets. Recent studies have shown that such substitutions can significantly modulate the pharmacokinetic profiles of sulfonamide-based drugs, making them more suitable for therapeutic applications.

The piperazine ring is another critical component of this compound. Piperazine derivatives are known for their ability to form hydrogen bonds, which is crucial for their interaction with biological macromolecules such as proteins and nucleic acids. The substitution pattern on the piperazine ring in this compound suggests that it may exhibit selective binding affinity towards specific targets, such as enzymes or receptors. This property has been leveraged in drug design to develop potent inhibitors for various disease-related pathways.

The acetamide moiety attached to the piperazine ring introduces additional functional diversity to the molecule. Acetamides are commonly used in pharmaceuticals due to their ability to enhance drug solubility and bioavailability. Recent research has highlighted the importance of optimizing such groups to improve the overall pharmacokinetic performance of drugs. In this compound, the acetamide group may also play a role in stabilizing interactions with target molecules, thereby enhancing its therapeutic potential.

One of the most intriguing aspects of this compound is its potential application in drug discovery. Sulfonamides like this one have been explored as inhibitors of kinase enzymes, which are key players in cellular signaling pathways associated with cancer, inflammation, and neurodegenerative diseases. For instance, studies have shown that certain sulfonamides can selectively inhibit protein kinases, leading to promising results in preclinical models of these conditions.

Moreover, the presence of a cyanocyclopentyl group in this compound adds another layer of complexity to its structure. Cyanocyclopentane derivatives are known for their unique electronic properties and have been investigated for their role in metal coordination chemistry and organocatalysis. In this context, the cyanocyclopentyl group may enhance the molecule's ability to interact with metal ions or serve as a platform for further chemical transformations.

From a synthetic perspective, this compound represents a significant achievement in organic chemistry. Its construction likely involves multi-step synthesis strategies, including coupling reactions, sulfonation, and cyclization processes. The development of efficient synthetic routes for such complex molecules is essential for advancing research in medicinal chemistry and related fields.

In terms of environmental impact, compounds like this one are typically subject to rigorous testing to ensure their safety and sustainability. While no specific data on this compound's environmental fate is currently available, its structural features suggest that it may undergo biodegradation under certain conditions. Further studies are needed to fully understand its ecological implications.

In conclusion, 2-{4-[4-Chloro-3-(Trifluoromethyl)Benzenesulfonyl]Piperazin-1-yl}-N-(1-Cyanocyclopentyl)Acetamide (CAS No: 851469-29-9) is a structurally diverse compound with promising applications in drug discovery and materials science. Its unique combination of functional groups provides ample opportunities for further research into its biological activity, synthetic optimization, and environmental impact.